![molecular formula C6H12O15P3 · 3Na B1154709 D-myo-Inositol-2,4,5-triphosphate (sodium salt)](/img/no-structure.png)
D-myo-Inositol-2,4,5-triphosphate (sodium salt)
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Overview
Description
The inositol phosphates (InsP) play a critical role as small, soluble second messengers in the transmission of cellular signals. The most studied InsP, D-myo-Inositol-2,4,5-triphosphate (sodium salt) (Ins(1,4,5)P3), more commonly referred to as IP3, is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(2,4,5)P3 is a metabolically stable analog of Ins(1,4,5)P3 that is commonly used to study Ca
Scientific Research Applications
1. Soil Biochemistry
D-myo-Inositol-2,4,5-triphosphate, in its interactions with sodium trimetaphosphate, demonstrates a non-biological pathway for the formation of inositol polyphosphates in soil. This suggests its role in soil biochemistry, particularly in the phosphorylation of myo-inositol to the triphosphate stage (Cosgrove, 1972).
2. Conservation of Cultural Heritage
D-myo-Inositol-2,4,5-triphosphate, in the form of myo-inositol phosphates, is used for the inhibition of iron-gall-ink corrosion in cellulose items. This highlights its potential application in the preservation and conservation of cultural heritage, particularly for archival materials and manuscripts (Šala et al., 2006).
3. Plant Physiology
In plant biology, particularly in the context of salt-stressed ice plants, D-myo-Inositol-2,4,5-triphosphate is involved in sodium accumulation and polyol synthesis. It plays a critical role in sodium uptake and distribution, indicating its importance in plant stress responses and sodium sequestration (Nelson et al., 1999).
4. Biochemical Synthesis
The conversion of myo-inositol into D-myo-Inositol-2,4,5-triphosphate and its n.m.r. spectroscopic properties and biological activity are significant for biochemical synthesis and analysis. This application is crucial in the synthesis and study of inositol polyphosphates (Reese & Ward, 1987).
5. Nutritional Studies
In nutritional science, dietary myo-inositol hexaphosphate, a related compound, has been observed to prevent dystrophic calcifications in soft tissues. This highlights its potential role in dietary interventions and health-related studies (Grases et al., 2004).
6. Medical Research
While specific to inositol rather than D-myo-Inositol-2,4,5-triphosphate, research on inositol and its derivatives has implications in medical fields, particularly in the context of conditions like Polycystic Ovary Syndrome (PCOS) and diabetes (Genazzani, 2016).
7. Dermatological Studies
The absorption of myo-inositol hexakisphosphate through the skin, related to D-myo-Inositol-2,4,5-triphosphate, suggests its potential application in dermatological formulations and treatments (Grases et al., 2005).
8. Food Chemistry
The binding of metal ions to inositol phosphates, including D-myo-Inositol-2,4,5-triphosphate, plays a significant role in food chemistry, affecting the bioavailability of minerals in food (Persson et al., 1998).
Properties
Molecular Formula |
C6H12O15P3 · 3Na |
---|---|
Molecular Weight |
486 |
InChI |
InChI=1S/C6H15O15P3.3Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;/q;3*+1/p-3/t1-,2-,3-,4?,5?,6?;;;/m0.../s1 |
InChI Key |
ZVCVTWVBDIPWPZ-UIEDNGEDSA-K |
SMILES |
O[C@H]1[C@H](O)[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+] |
synonyms |
Ins(2,4,5)P3 (sodium salt); 2,4,5-IP3 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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